Cas no 2229560-12-5 (3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine
• CAS No: 2229560-12-5
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6096545
• PubChem ID: 165714241
• Update Time: 2025-07-24

3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine
• 2229560-12-5
• EN300-1947965

• Inchi： 1S/C9H12F2N2/c1-7-2-5-13-6-8(7)9(10,11)3-4-12/h2,5-6H,3-4,12H2,1H3
• InChI Key： LFQDZUDKUGRAOU-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C)(CCN)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(4-methylpyridin-3-yl)propan-1-amine (CAS No. 2229560-12-5)

The compound 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine (CAS No. 2229560-12-5) is a fluorinated amine derivative with a unique structural framework, combining a pyridine ring and a difluoropropane moiety. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable building block for medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in biologically active molecules. Researchers are particularly interested in 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine due to its ability to modulate enzyme activity and receptor binding. Its 4-methylpyridine moiety contributes to its lipophilicity, which is crucial for crossing cell membranes, while the difluoropropane segment offers electronic effects that can fine-tune molecular interactions.

The synthesis of CAS No. 2229560-12-5 typically involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, where researchers aim to reduce waste and energy consumption. The compound’s structure-activity relationship (SAR) is a hot topic in computational chemistry, with many studies leveraging AI-driven molecular modeling to predict its behavior in biological systems.

From a commercial perspective, 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the high demand for fluorinated building blocks. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with industry standards. Researchers frequently search for CAS 2229560-12-5 suppliers or 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine synthesis protocols, highlighting its relevance in both academic and industrial settings.

One of the most discussed applications of this compound is its role in central nervous system (CNS) drug development. The pyridine ring is a common pharmacophore in neuroactive compounds, and the addition of fluorine atoms can enhance blood-brain barrier penetration. This has led to investigations into its potential for treating neurological disorders, a field that has seen exponential growth due to rising global health concerns. Additionally, its use in crop protection chemicals is being explored, as fluorinated compounds often exhibit improved pest resistance and environmental stability.

Safety and handling of 3,3-difluoro-3-(4-methylpyridin-3-yl)propan-1-amine require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its physicochemical properties, such as solubility and stability, should be carefully considered during experimental design. Regulatory compliance, particularly in regions with strict chemical oversight, is another critical aspect for users to address.

In conclusion, CAS No. 2229560-12-5 represents a versatile and scientifically significant compound with broad applicability. Its unique structure and functional groups make it a focal point for innovation in drug discovery, agrochemicals, and material science. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing cutting-edge technologies and addressing pressing global challenges.